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Compound of Interest

Compound Name: Mopipp

Cat. No.: B12412363 Get Quote

For researchers and drug development professionals utilizing Mopipp, a potent PIKfyve

inhibitor, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While specific institutional guidelines should always be consulted,

this guide provides a comprehensive framework for the safe handling and disposal of Mopipp,

grounded in established laboratory safety protocols for hazardous chemical waste.

Understanding Mopipp: Key Chemical and Safety
Data
Mopipp, and its analogue MOMIPP, are indole-based chalcones that function as

macropinocytosis inducers and have been investigated for their efficacy against glioblastoma.

[1][2][3] Due to its biological activity as a kinase inhibitor and its use in cancer research,

Mopipp should be handled as a potentially hazardous chemical.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12412363?utm_src=pdf-interest
https://www.benchchem.com/product/b12412363?utm_src=pdf-body
https://www.benchchem.com/product/b12412363?utm_src=pdf-body
https://www.benchchem.com/product/b12412363?utm_src=pdf-body
https://www.benchchem.com/product/b12412363?utm_src=pdf-body
https://www.medchemexpress.com/momipp.html
https://www.abmole.com/products/mopipp.html
https://www.medchemexpress.com/mopipp.html
https://www.benchchem.com/product/b12412363?utm_src=pdf-body
https://www.medchemexpress.com/momipp.html
https://immunomart.com/product/momipp/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

3-(5-methoxy-2-methyl-1H-

indol-3-yl)-1-(4-pyridinyl)-2-

propen-1-one

[4]

Molecular Formula C18H16N2O2 [4]

Molecular Weight 292.33 MedChemExpress

Primary Function
PIKfyve inhibitor,

macropinocytosis inducer
[1][4]

Biological Effects

Induces cellular vacuolization,

activates JNK stress kinase

pathway, interrupts glucose

uptake

[1][2][3]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[1][3]

Step-by-Step Disposal Protocol for Mopipp Waste
The following procedures are based on general best practices for the disposal of chemical and

biomedical waste. Always adhere to your institution's specific Environmental Health & Safety

(EHS) protocols.

1. Waste Segregation and Collection:

Solid Waste:

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and bench

paper should be collected in a designated, clearly labeled hazardous waste container.

Empty Mopipp vials and containers should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone). The rinsate must be collected as hazardous liquid waste. After

rinsing, the empty containers can be disposed of as solid waste, in accordance with

institutional guidelines.
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Liquid Waste:

All solutions containing Mopipp, including unused stock solutions, experimental media,

and rinsates, must be collected in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

The container should be labeled with "Hazardous Waste," the chemical name ("Mopipp"),

and the approximate concentration and volume.

Sharps Waste:

Needles, syringes, and other sharps contaminated with Mopipp must be disposed of in a

designated sharps container.[5]

2. Inactivation (if required and feasible):

Consult your institution's EHS department for approved chemical inactivation methods. Due

to the lack of specific public information on Mopipp inactivation, it is crucial to rely on

professional guidance.

Common methods for similar compounds may involve treatment with a strong oxidizing

agent or hydrolysis, but these must be validated for Mopipp.

3. Waste Storage and Labeling:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Ensure all waste containers are properly sealed and labeled with the contents and

associated hazards.

4. Final Disposal:

Arrange for the collection of hazardous waste by your institution's EHS department or a

licensed hazardous waste disposal contractor.[6][7]

Never dispose of Mopipp waste down the drain or in the regular trash.[6]
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Visualizing the Mopipp Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Mopipp-related waste.
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Mopipp Waste Disposal Decision Workflow

By adhering to these procedures and consulting with institutional safety experts, researchers

can ensure the safe and compliant disposal of Mopipp, fostering a secure laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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